2-[(5-Fluoro-1H-indol-7-ylmethyl)-amino]-ethanol

• CAS RN: 722539-10-8
• Molecular Formula: C11H13FN2O
• Molecular Weight: 208.23 g/mol
• IUPAC Name: 2-[(5-fluoro-1H-indol-7-yl)methylamino]ethanol
• InChI: InChI=1S/C11H13FN2O/c12-10-5-8-1-2-14-11(8)9(6-10)7-13-3-4-15/h1-2,5-6,13-15H,3-4,7H2
• InChI Key: QQVXYSTVONVQML-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=C(C=C(C=C21)F)CNCCO

Description

2-[(5-Fluoro-1H-indol-7-ylmethyl)-amino]-ethanol is a useful research compound. Its molecular formula is C11H13FN2O and its molecular weight is 208.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add 2-aminoethanol (1.93 mL, 32.0 mmol) followed by acetic acid (2.01 mL, 48.0 mmol) to a solution of 5-fluoro-1H-indole-7-carbaldehyde (2.6 g, 16.0 mmol) in 1,2-dichloroethane (40 mL). Stir at room temperature for 15 minutes. Add sodium triacetoxyborohydride (4.07 g, 19.2 mmol) portionwise. Stir the reaction mixture at room temperature for 3 hours. Add saturated aqueous sodium bicarbonate (100 mL) slowly followed by 1 N NaOH to pH ˜9. Extract with ethyl acetate (100 mL×3). Wash the organic phase with saturated aqueous sodium chloride (200 mL×2), dry over sodium sulfate, and concentrate under reduced pressure to provide the desired compound as a pale yellow solid (3.2 g, 96%).